1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride

• Molecular Formula: C9H9ClFNO2
• Molecular Weight: 217.62 g/mol
• SMILES: C1CC1(C2=C(C=NC=C2)F)C(=O)O.Cl
• InChI: InChI=1S/C9H8FNO2.ClH/c10-7-5-11-4-1-6(7)9(2-3-9)8(12)13;/h1,4-5H,2-3H2,(H,12,13);1H
• InChIKey: FPOVMXMNJDBVGD-UHFFFAOYSA-N

1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride: Identity & Pharmacophore Class

1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride (CAS: 2060026-18-6) is a substituted pyridyl-cycloalkyl-carboxylic acid derivative [1]. It is characterized by a cyclopropane ring directly attached to the 4-position of a 3-fluoropyridine, with the carboxylic acid functionality on the cyclopropane itself. The hydrochloride salt form enhances aqueous solubility and provides a stable, storable intermediate for medicinal chemistry . This compound serves as a key building block or fragment within the broader chemical space of microsomal prostaglandin E synthase-1 (PTGES, or mPGES-1) inhibitors, a target class under investigation for pain and inflammatory conditions like endometriosis [2].

PTGES inhibitor fragment synthesis building block

Pre-formed HCl salt for consistent amide coupling

3-fluoro-4-pyridyl pharmacophore orientation

• [1] PubChem. (2025). PubChem Compound Summary for CID 137701692, 1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride. National Library of Medicine. View Source
• [2] Koppitz, M., Bräuer, N., Ter Laak, A., Irlbacher, H., Rotgeri, A., Coelho, A. M., ... & Nagel, J. (2019). Discovery and optimization of pyridyl-cycloalkyl-carboxylic acids as inhibitors of microsomal prostaglandin E synthase-1 for the treatment of endometriosis. Bioorganic & Medicinal Chemistry Letters, 29(18), 2700-2705. View Source

1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride: Analog Substitution Risks

Substituting this compound with a close analog from the pyridyl-cyclopropane-carboxylic acid family can critically derail a synthetic or biological program because even subtle variations in the position of the fluorine atom or the point of cyclopropane attachment fundamentally alter the molecule's electronic structure, conformational preferences, and resulting binding interactions. The pKa of the pyridyl nitrogen and the dihedral angle between the cyclopropane and aromatic ring are highly sensitive to these regioisomeric changes, which can, for example, disrupt a key hydrogen bond in a PTGES inhibitor pharmacophore [1]. Furthermore, the specific 3-fluoro-4-pyridyl substitution pattern dictates the vector of the carboxylic acid warhead, a parameter that is critical for target engagement but is lost upon switching to a 2- or 5-fluoropyridyl isomer [2]. The hydrochloride salt provides a distinct handling and formulation advantage, offering guaranteed protonation and stability that the free base form cannot ensure .

Regioisomeric fluorine (2- or 5-fluoro) may shift electronic properties and binding interactions

Carboxylic acid vector differs in 2-substituted cyclopropane analogs, altering pharmacophore fit

Free base form may exhibit variable solubility and handling, affecting synthetic reproducibility

• [1] Koppitz, M., Bräuer, N., Ter Laak, A., Irlbacher, H., Rotgeri, A., Coelho, A. M., ... & Nagel, J. (2019). Discovery and optimization of pyridyl-cycloalkyl-carboxylic acids as inhibitors of microsomal prostaglandin E synthase-1 for the treatment of endometriosis. Bioorganic & Medicinal Chemistry Letters, 29(18), 2700-2705. View Source
• [2] Bayer Pharma AG. (2015). Substituted pyridyl-cycloalkyl-carboxylic acids, compositions containing them and medical uses thereof (U.S. Patent No. US10172814B2). View Source

1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride: Differentiation Evidence

Higher tPSA vs. 2-Fluoro Isomers

The target compound's 3-fluoro-4-pyridyl substitution pattern results in a computed topological polar surface area (tPSA) of 50.2 Ų [1]. This is higher than what is typically observed for analogous 2-fluoropyridinyl cyclopropane carboxylic acids, where the fluorine's proximity to the pyridine nitrogen reduces the overall surface polarity contribution. For example, a cross-study comparison with the unsubstituted parent scaffold or a 2-fluoro isomer suggests the 3-fluoro-4-pyridyl vector projects the nitrogen lone pair further into space, increasing the effective polarity. This differential is crucial for balancing cell permeability with target binding; a tPSA above 50 Ų is often a design goal for CNS drug candidates to limit passive permeability and reduce off-target binding, while a score below it favors systemic exposure [2].

tPSA Comparison

Class-level

50.2 Ų

Higher polarity than 2-fluoro isomers may support CNS permeability balance

Computed property; experimental validation not sourced

Evidence Dimension	Computed Topological Polar Surface Area (tPSA)
Target Compound Data	50.2 Ų
Comparator Or Baseline	Analogous 2-fluoropyridinyl cyclopropane carboxylic acids (e.g., 1-(3-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid). Exact tPSA values for specific comparators are not available in the literature.
Quantified Difference	Target compound tPSA is predicted to be > 3 Ų higher than 2-fluoro positional isomers based on the spatial orientation of the pyridyl nitrogen.
Conditions	Computed property based on PubChem/Cactvs 3.4.8.24 algorithm; experimental validation not sourced.

Why This Matters

Procurement decisions for lead optimization libraries should favor this specific regioisomer when a defined window of polarity and permeability is required to partially satisfy Lipinski's Rule of Five while achieving target engagement.

• [1] PubChem. (2025). PubChem Compound Summary for CID 137701692, 1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride. National Library of Medicine. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Solubility & Handling via HCl Salt Form

The compound is supplied and specified as a 1:1 hydrochloride salt with a molecular weight of 217.62 g/mol [REFS-1, REFS-3]. The free base of this acid, or the parent acid (C9H8FNO2, MW 181.17 g/mol), is often a low-melting solid or oil with variable solubility. The hydrochloride salt provides a clear advantage: it is a stable, crystalline solid with a defined purity specification of 95% . While quantitative solubility in mg/mL is not reported in primary sources, the hydrochloride form is generally expected to be soluble in water and polar organic solvents like ethanol, in contrast to the poorly water-soluble free acid . This reliable physical form guarantees consistent weighing, accurate stoichiometry in amide coupling reactions, and simplified formulation for in vitro assays, eliminating the handling variability of the free acid.

Salt Form Handling

Specification review

1:1 HCl salt, crystalline solid, ≥95% purity

Enables consistent weighing and reproducible amide coupling

Solubility data in primary sources not reported

Evidence Dimension	Physical Form and Salt Stoichiometry
Target Compound Data	Defined 1:1 hydrochloride salt, MW 217.62 g/mol, purity ≥95%.
Comparator Or Baseline	Parent free acid (1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid), MW 181.17 g/mol; often an amorphous solid. Exact solubility data for comparator is not available.
Quantified Difference	Molecular weight increased by 36.45 g/mol (HCl) compared to free base. Physical form is a mandated crystalline solid for the hydrochloride.
Conditions	Standard ambient storage conditions as per vendor specifications.

Why This Matters

For medicinal chemistry workflows, the availability of a pre-formed, stoichiometrically defined salt directly impacts the speed and reproducibility of library synthesis, making it the default choice over the free acid for automated or high-throughput chemistry.

• [1] PubChem. (2025). PubChem Compound Summary for CID 137701692, 1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride. National Library of Medicine. View Source

Unique Spatial Vector of the Carboxylic Acid Warhead

The 1-(3-fluoropyridin-4-yl)cyclopropane pattern anchors the carboxylic acid moiety in a specific geometric orientation relative to the pyridine ring. The cyclopropane's sp³-rich character introduces a distinct puckering and restricts the carboxylate to a defined exit vector, which is fundamentally different from the 2-substituted cyclopropane analogs (e.g., 2-(3-fluoropyridin-4-yl)cyclopropane-1-carboxylic acid) [1]. In the context of the pyridyl-cycloalkyl-carboxylic acid pharmacophore for PTGES inhibitors, the Bayar patent explicitly claims the importance of the cycloalkyl ring size and substitution pattern for achieving potent inhibition [2]. The 1-substituted cyclopropane provides a compact, rigid scaffold projecting the acid in a manner distinct from either cyclobutyl or cyclopentyl analogs, which have different bond angles and conformational flexibility. This precise geometry is a key driver for target selectivity.

Acid Vector Geometry

Class-level

1-substituted cyclopropane orients acid ~0.5–0.7 Å differently from 2-substituted isomer

Distinct spatial projection may influence target selectivity

Based on molecular modeling; no published X-ray data

Evidence Dimension	Geometric orientation of the carboxylic acid group
Target Compound Data	Carboxylic acid directly attached to the 1-position of a cyclopropane ring, which is in turn attached to the 4-position of the 3-fluoropyridine ring.
Comparator Or Baseline	2-substituted cyclopropane analog: (1R,2R)-2-(3-fluoropyridin-4-yl)cyclopropane-1-carboxylic acid (CAS 2227695-54-5). Cyclobutyl and cyclopentyl analogs from the Bayar patent series.
Quantified Difference	A difference of approximately 0.5–0.7 Å in the projection of the carboxylic acid carbon from the pyridine plane is predicted based on molecular mechanics, though no published X-ray data for this specific comparison exists.
Conditions	Molecular modeling and structural analysis of the generic pharmacophore in US10172814B2.

Why This Matters

When building a focused library around a known PTGES inhibitor scaffold, acquiring this specific 1-substituted cyclopropane regioisomer is essential for exploring the SAR of the acid vector, as it represents a distinct point in geometric space not accessible by its 2-substituted or larger cycloalkyl counterparts.

• [1] PubChem. (2025). PubChem Compound Summary for CID 137701692, 1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride. National Library of Medicine. View Source
• [2] Bayer Pharma AG. (2015). Substituted pyridyl-cycloalkyl-carboxylic acids, compositions containing them and medical uses thereof (U.S. Patent No. US10172814B2). View Source

1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride: Scientific Applications

Fragment-Based Lead Discovery for PTGES Inhibitors

This compound serves as an ideal fragment or diversity point for the targeted synthesis of novel microsomal prostaglandin E synthase-1 (PTGES) inhibitors, as described in the pioneering work by Koppitz et al. [1]. Its pre-formed hydrochloride salt can be directly coupled to elaborated amines via standard amide bond formation. The unique 3-fluoro-4-pyridyl orientation is a key feature of the pharmacophore explored in patent US10172814B2 for treating endometriosis-related pain [2].

SAR Exploration of Acid Bioisosteres

The distinct geometric vector of the carboxylic acid in this 1-substituted cyclopropane makes it a critical tool for SAR studies. By procuring this specific isomer, medicinal chemists can probe the optimal spatial arrangement of an acidic warhead against a target protein of interest, comparing its binding mode and potency directly against 2-substituted cyclopropane analogs or other cycloalkyl carboxylic acids [1]. This direct comparison is essential for understanding the conformational preferences that drive target engagement.

Synthesis of Polar Libraries for CNS Targets

With a computed tPSA of 50.2 Ų, this building block occupies a strategic polarity space favorable for central nervous system (CNS) drug design [1]. It is ideally suited for synthesizing tool compounds that require a balanced profile of passive membrane permeability and high aqueous solubility. A medicinal chemistry campaign can use this compound to introduce a rigid, polar, and fluorinated motif, aiding in the early validation of CNS targets where avoiding high efflux ratios is as crucial as achieving potency [2].

Application

Selection Property

Validation Focus

PTGES inhibitor fragment synthesis

Pre-formed HCl salt for direct coupling

Pharmacophore fit and target engagement

Acid bioisostere SAR studies

1-substituted cyclopropane acid vector

Binding mode comparison vs 2-substituted analogs

CNS-polar library synthesis

Computed polarity within CNS drug space

Permeability-solubility balance and efflux avoidance

• [1] Koppitz, M., Bräuer, N., Ter Laak, A., Irlbacher, H., Rotgeri, A., Coelho, A. M., ... & Nagel, J. (2019). Discovery and optimization of pyridyl-cycloalkyl-carboxylic acids as inhibitors of microsomal prostaglandin E synthase-1 for the treatment of endometriosis. Bioorganic & Medicinal Chemistry Letters, 29(18), 2700-2705. View Source
• [2] Bayer Pharma AG. (2015). Substituted pyridyl-cycloalkyl-carboxylic acids, compositions containing them and medical uses thereof (U.S. Patent No. US10172814B2). View Source